2-(3,4-Dimethoxyphenyl)-N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C27H23N5O5/c1-35-22-11-10-17(13-23(22)36-2)14-25(33)29-24-15-20(21-9-6-12-37-21)31-32(24)27-28-19(16-26(34)30-27)18-7-4-3-5-8-18/h3-13,15-16H,14H2,1-2H3,(H,29,33)(H,28,30,34)
• InChI Key: KAHPHUDTDDGHNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C4=CC=CC=C4)C5=CC=CO5)OC
• Molecular Formula: C27H23N5O5
• Molecular Weight: 497.5 g/mol

Description

2-(3,4-Dimethoxyphenyl)-N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C27H23N5O5 and its molecular weight is 497.511. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

One study presented the synthesis of a structurally similar compound, focusing on its crystal structure and indicating potential for further biological activity exploration due to the presence of intramolecular hydrogen bonding and weak π-π interactions, suggesting a framework for studying similar compounds for various applications (Hu Jingqian et al., 2016).

Biological Activity and Applications

Several studies have focused on compounds with similar structures, evaluating their potential biological activities:

• Antimicrobial Activity : Research has synthesized novel heterocycles incorporating the antipyrine moiety, which demonstrated antimicrobial properties. This suggests potential for compounds like “2-(3,4-Dimethoxyphenyl)-N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide” to be explored for antimicrobial applications (Bondock et al., 2008).

• Anticancer Activity : A study on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives showed appreciable cancer cell growth inhibition, indicating the potential of similar compounds in anticancer research (Al-Sanea et al., 2020).

• Antitumor and Molecular Docking Studies : Novel pyrimidiopyrazole derivatives have been synthesized and demonstrated outstanding in vitro antitumor activity against specific cell lines, with molecular docking studies providing insights into their mechanism of action. This highlights the potential for compounds with similar structures in antitumor applications (Fahim et al., 2019).

Antioxidant Activity

Research involving coordination complexes constructed from pyrazole-acetamide derivatives has shown significant antioxidant activity. This opens the possibility for exploring antioxidant applications of similar compounds (Chkirate et al., 2019).